75-88-7

2-Chloro-1,1,1-trifluoroethane

In Stock

• CAS RN:
• 75-88-7

• Formula:
• C2H2ClF3
  H2ClC-CF3
  C2H2ClF3

• InChI:
• InChI=1S/C2H2ClF3/c3-1-2(4,5)6/h1H2

• InChIKey:
• CYXIKYKBLDZZNW-UHFFFAOYSA-N

• 2-Chloro-1,1,1-trifluoroethane is an organofluorine compound.
  1-Chloro-2,2,2-trifluoroethane is a colorless, odorless gas. It is shipped as a liquid under its own vapor pressure. Contact with the liquid may cause frostbite to unprotected skin. It can asphyxiate by the displacement of air. Exposure of the container to fire or heat can cause it to rupture violently and rocket.

(2-Phenylpropyl)hydrazine

Usually In Stock

• CAS RN:
• 875-88-7

• Formula:
• C9H14N2

• InChI:
• InChI=1S/C9H14N2/c1-8(7-11-10)9-5-3-2-4-6-9/h2-6,8,11H,7,10H2,1H3

• InChIKey:
• CKEKULWTUGAESO-UHFFFAOYSA-N

• (2-Phenylpropyl)hydrazine is a useful research compound. Its molecular formula is C9H14N2 and its molecular weight is 150.22 g/mol. The purity is usually 95%.

3,5-Dibromo-2-hydroxy-N-[(E)-1H-indol-3-ylmethylideneamino]benzamide

• CAS RN:
• 5275-88-7

• Formula:
• C16H11Br2N3O2

• InChI:
• InChI=1S/C16H11Br2N3O2/c17-10-5-12(15(22)13(18)6-10)16(23)21-20-8-9-7-19-14-4-2-1-3-11(9)14/h1-8,19,22H,(H,21,23)/b20-8+

• InChIKey:
• APADGYAGPZJERZ-DNTJNYDQSA-N

• 3,5-Dibromo-2-hydroxy-N-[(E)-1H-indol-3-ylmethylideneamino]benzamide is a useful research compound. Its molecular formula is C16H11Br2N3O2 and its molecular weight is 437.08. The purity is usually 95%.

2,2,6,6-Tetramethyl-4-piperidyl benzoate

• CAS RN:
• 26275-88-7

• Formula:
• C16H23NO2

• InChI:
• InChI=1S/C16H23NO2/c1-15(2)10-13(11-16(3,4)17-15)19-14(18)12-8-6-5-7-9-12/h5-9,13,17H,10-11H2,1-4H3

• InChIKey:
• YEYCMBWKTZNPDH-UHFFFAOYSA-N

• 2,2,6,6-Tetramethyl-4-piperidyl benzoate is a useful research compound. Its molecular formula is C16H23NO2 and its molecular weight is 261.36 g/mol. The purity is usually 95%.

1,1,1,3-Tetrachloroheptane

• CAS RN:
• 13375-88-7

• Formula:
• C7H12Cl4

• InChI:
• InChI=1S/C7H12Cl4/c1-2-3-4-6(8)5-7(9,10)11/h6H,2-5H2,1H3

• InChIKey:
• IGQSAOBUXLPLOL-UHFFFAOYSA-N

• 1,1,1,3-Tetrachloroheptane, also known as 1,1,1,3-Tetrachloroheptane, is a useful research compound. Its molecular formula is C7H12Cl4 and its molecular weight is 238 g/mol. The purity is usually 95%.

2-{(E)-[(5-chloro-2,4-dimethoxyphenyl)imino]methyl}phenol

In Stock

• CAS RN:
• 92175-88-7

• Formula:
• C15H14ClNO3

• InChI:
• InChI=1S/C15H14ClNO3/c1-19-14-8-15(20-2)12(7-11(14)16)17-9-10-5-3-4-6-13(10)18/h3-9,18H,1-2H3

• InChIKey:
• VTSXAEWTTOXZHR-RQZCQDPDSA-N

• 2-{(E)-[(5-chloro-2,4-dimethoxyphenyl)imino]methyl}phenol is a useful research compound. Its molecular formula is C15H14ClNO3 and its molecular weight is 291.73. The purity is usually 95%.

diethoxy(ethyl)silane

In Stock

• CAS RN:
• 13175-88-7

• Formula:
• C6H16O2Si

• Diethoxy(ethyl)silane is a useful research compound. Its molecular formula is C6H16O2Si and its molecular weight is 148.27554. The purity is usually 95%.

[6-Hydroxy-2-(4-hydroxyphenyl)-1-benzothiophen-3-YL](4-methoxyphenyl)methanone

Usually In Stock

• CAS RN:
• 63675-88-7

• Formula:
• C22H16O4S

• InChI:
• InChI=1S/C22H16O4S/c1-26-17-9-4-13(5-10-17)21(25)20-18-11-8-16(24)12-19(18)27-22(20)14-2-6-15(23)7-3-14/h2-12,23-24H,1H3

• InChIKey:
• PYIMIJKXPOXOFJ-UHFFFAOYSA-N

• [6-Hydroxy-2-(4-hydroxyphenyl)-1-benzothiophen-3-YL](4-methoxyphenyl)methanone, also known as [6-Hydroxy-2-(4-hydroxyphenyl)-1-benzothiophen-3-YL](4-methoxyphenyl)methanone, is a useful research compound. Its molecular formula is C22H16O4S and its molecular weight is 376.4 g/mol. The purity is usually 95%.

2,2,2-Trifluoro-1-(2,4,5-trimethylphenyl)ethan-1-one

In Stock

• CAS RN:
• 220675-88-7

• Formula:
• C11H11F3O

• InChI:
• InChI=1S/C11H11F3O/c1-6-4-8(3)9(5-7(6)2)10(15)11(12,13)14/h4-5H,1-3H3

• InChIKey:
• OKIRWRWAXPHFAJ-UHFFFAOYSA-N

• 2,2,2-Trifluoro-1-(2,4,5-trimethylphenyl)ethan-1-one is a useful research compound. Its molecular formula is C11H11F3O and its molecular weight is 216.20 g/mol. The purity is usually 95%.

N-(4-ethoxyphenyl)-2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)acetamide

In Stock

• CAS RN:
• 681275-88-7

• Formula:
• C26H26N2O2S

• InChI:
• InChI=1S/C26H26N2O2S/c1-3-30-22-13-11-21(12-14-22)27-26(29)18-31-25-17-28(24-10-5-4-9-23(24)25)16-20-8-6-7-19(2)15-20/h4-15,17H,3,16,18H2,1-2H3,(H,27,29)

• InChIKey:
• YMTFKOGVVHGTPK-UHFFFAOYSA-N

• N-(4-ethoxyphenyl)-2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H26N2O2S and its molecular weight is 430.57. The purity is usually 95%.

3-(Furan-2-carbonyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine

In Stock

• CAS RN:
• 851175-88-7

• Formula:
• C14H15NO2S

• InChI:
• InChI=1S/C14H15NO2S/c1-8-4-5-9-11(7-8)18-14(15)12(9)13(16)10-3-2-6-17-10/h2-3,6,8H,4-5,7,15H2,1H3

• InChIKey:
• ZWYBVFASNDKXOT-UHFFFAOYSA-N

• 3-(Furan-2-carbonyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine is a useful research compound. Its molecular formula is C14H15NO2S and its molecular weight is 261.34. The purity is usually 95%.

N1-(2-hydroxyethyl)-N2-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 872975-88-7

• Formula:
• C18H27N3O6S

• InChI:
• InChI=1S/C18H27N3O6S/c1-12-9-13(2)16(14(3)10-12)28(25,26)21-6-4-8-27-15(21)11-20-18(24)17(23)19-5-7-22/h9-10,15,22H,4-8,11H2,1-3H3,(H,19,23)(H,20,24)

• InChIKey:
• CUGMADXSGYMOGA-UHFFFAOYSA-N

• N1-(2-hydroxyethyl)-N2-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C18H27N3O6S and its molecular weight is 413.49. The purity is usually 95%.

Ethyl 8-cyanoimidazo[1,2-A]pyridine-2-carboxylate

In Stock

• CAS RN:
• 885275-88-7

• Formula:
• C11H9N3O2

• InChI:
• InChI=1S/C11H9N3O2/c1-2-16-11(15)9-7-14-5-3-4-8(6-12)10(14)13-9/h3-5,7H,2H2,1H3

• InChIKey:
• OPZHQVQWYMSQSZ-UHFFFAOYSA-N

• Ethyl 8-cyanoimidazo[1,2-A]pyridine-2-carboxylate is a useful research compound. Its molecular formula is C11H9N3O2 and its molecular weight is 215.21 g/mol. The purity is usually 95%.

3',4'-Dimethyl-3-(4-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898775-88-7

• Formula:
• C18H20O2

• InChI:
• InChI=1S/C18H20O2/c1-13-4-8-16(12-14(13)2)18(19)11-7-15-5-9-17(20-3)10-6-15/h4-6,8-10,12H,7,11H2,1-3H3

• InChIKey:
• OHBYPHBELWHWLL-UHFFFAOYSA-N

• 3',4'-Dimethyl-3-(4-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C18H20O2 and its molecular weight is 268.3 g/mol. The purity is usually 95%.

4-(chloromethyl)-N-methylbenzamide

In Stock

• CAS RN:
• 220875-88-7

• Formula:
• C9H10ClNO

• InChI:
• InChI=1S/C9H10ClNO/c1-11-9(12)8-4-2-7(6-10)3-5-8/h2-5H,6H2,1H3,(H,11,12)

• InChIKey:
• STBWCKBWDMKXIW-UHFFFAOYSA-N

• 4-(chloromethyl)-N-methylbenzamide is a useful research compound. Its molecular formula is C9H10ClNO and its molecular weight is 183.63 g/mol. The purity is usually 95%.

(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(5-(3-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acrylamide

In Stock

• CAS RN:
• 1006775-88-7

• Formula:
• C25H23N5O4

• InChI:
• InChI=1S/C25H23N5O4/c1-17-3-2-4-19(11-17)14-29-15-27-24-20(25(29)32)13-28-30(24)10-9-26-23(31)8-6-18-5-7-21-22(12-18)34-16-33-21/h2-8,11-13,15H,9-10,14,16H2,1H3,(H,26,31)/b8-6-

• InChIKey:
• SSWFJXLIBDGBQN-VURMDHGXSA-N

• (Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(5-(3-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acrylamide is a useful research compound. Its molecular formula is C25H23N5O4 and its molecular weight is 457.49. The purity is usually 95%.

N-[[4-(3-Acetylpiperidine-1-carbonyl)phenyl]methyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361875-88-7

• Formula:
• C18H22N2O3

• InChI:
• InChI=1S/C18H22N2O3/c1-3-17(22)19-11-14-6-8-15(9-7-14)18(23)20-10-4-5-16(12-20)13(2)21/h3,6-9,16H,1,4-5,10-12H2,2H3,(H,19,22)

• InChIKey:
• QUBSFYQYCVGOTP-UHFFFAOYSA-N

• N-[[4-(3-Acetylpiperidine-1-carbonyl)phenyl]methyl]prop-2-enamide is a useful research compound. Its molecular formula is C18H22N2O3 and its molecular weight is 314.385. The purity is usually 95%.

2-(6-Oxo-3-pyridin-4-ylpyridazin-1-yl)propanoic acid

Usually In Stock

• CAS RN:
• 2379975-88-7

• Formula:
• C12H11N3O3

• InChI:
• InChI=1S/C12H11N3O3/c1-8(12(17)18)15-11(16)3-2-10(14-15)9-4-6-13-7-5-9/h2-8H,1H3,(H,17,18)

• InChIKey:
• QMPQCBUIILTXRG-UHFFFAOYSA-N

• 2-(6-Oxo-3-pyridin-4-ylpyridazin-1-yl)propanoic acid is a useful research compound. Its molecular formula is C12H11N3O3 and its molecular weight is 245.238. The purity is usually 95%.